4-tert-butyl-2-methyl-6-{4-[(5-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine

Specification

• CAS No.: 2549039-72-5
• Molecular Formula: C18H27N5O
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 4-[[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-methyl-1,3-oxazole
• Standard InChI: InChI=1S/C18H27N5O/c1-13-15(19-12-24-13)11-22-6-8-23(9-7-22)17-10-16(18(3,4)5)20-14(2)21-17/h10,12H,6-9,11H2,1-5H3
• Standard InChI Key: DDQLVJONIZIOGV-UHFFFAOYSA-N
• SMILES: CC1=C(N=CO1)CN2CCN(CC2)C3=NC(=NC(=C3)C(C)(C)C)C
• Canonical SMILES: CC1=C(N=CO1)CN2CCN(CC2)C3=NC(=NC(=C3)C(C)(C)C)C

Introduction

4-tert-butyl-2-methyl-6-{4-[(5-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine is a complex organic compound belonging to the class of pyrimidine derivatives. Pyrimidines are heterocyclic compounds characterized by a six-membered ring containing two nitrogen atoms. This specific compound features a tert-butyl group, a methyl group, and a piperazine moiety, contributing to its unique chemical properties and potential biological activities.

Synthesis Methods

The synthesis of 4-tert-butyl-2-methyl-6-{4-[(5-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine involves multi-step organic chemistry reactions. Techniques such as refluxing in solvents like dimethylformamide or using catalysts can enhance reaction efficiency. The choice of reagents and conditions significantly influences the yield and purity of the final product.

Potential Applications

This compound is significant in pharmaceutical chemistry due to its diverse biological activities. It may be categorized under small molecules used in drug discovery and development. Research indicates that compounds with similar structures can exhibit activities such as enzyme inhibition or modulation of signaling pathways, making them potential candidates for therapeutic applications.

Research Findings

• Biological Activity: The mechanism of action likely involves interaction with specific biological targets such as enzymes or receptors. Compounds with similar structures have shown potential in therapeutic applications.

• Chemical Reactions: The compound can participate in various chemical reactions, including oxidation and substitution, which can introduce diverse functional groups.